Cas no 914952-37-7 (Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate
• CAS No: 914952-37-7
• MF: C₁₁H₁₆N₄O₄
• MW: 268.269142150879
• CID: 4827497
• Update Time: 2025-06-09

Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate
• tert-butyl N-[4-(methylamino)-5-nitropyridin-2-yl]carbamate
• Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate

• Inchi： 1S/C11H16N4O4/c1-11(2,3)19-10(16)14-9-5-7(12-4)8(6-13-9)15(17)18/h5-6H,1-4H3,(H2,12,13,14,16)
• InChI Key： MKGFPXYYFNYHMQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CN=1)[N+](=O)[O-])NC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• XLogP3: 2.1
• Topological Polar Surface Area: 109

Additional information on Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate

Professional Introduction to Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate (CAS No. 914952-37-7)

Tert-Butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate, with the CAS number 914952-37-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a nitro group and an amine group, which contribute to its unique chemical properties and potential therapeutic applications.

The nitro group in the molecular structure of Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate plays a crucial role in its reactivity and interaction with biological targets. Nitroaromatic compounds are well-known for their ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and reduction, which can be exploited for synthetic purposes. In the context of drug discovery, the presence of a nitro group often enhances the binding affinity of a molecule to its target protein or enzyme, thereby increasing its efficacy.

Furthermore, the amine group in the compound contributes to its solubility and bioavailability, which are critical factors in determining the pharmacokinetic profile of a drug. The amine functionality can also serve as a point for further derivatization, allowing chemists to modify the molecule's properties to optimize its biological activity. This flexibility makes Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The pyridine core present in Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate is a common motif in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This structural feature has been leveraged in the design of drugs targeting neurological disorders, cancer, and infectious diseases.

One of the most exciting aspects of studying Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate is its potential application in the development of next-generation therapeutics. Researchers have been exploring its derivatives as inhibitors of kinases and other enzymes implicated in signal transduction pathways. For instance, modifications to the nitro group have been shown to enhance the binding affinity and selectivity of small molecules towards their targets. These findings highlight the importance of structural optimization in drug discovery and development.

The synthesis of Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled chemists to construct complex molecular architectures efficiently. These synthetic strategies are essential for producing large quantities of the compound for preclinical and clinical studies.

Evaluation of the pharmacological properties of Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of target enzymes with high specificity, suggesting potential therapeutic benefits. Additionally, preliminary animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME). These findings are crucial for assessing the drug-like qualities of the molecule and advancing it towards clinical development.

The role of computational chemistry in understanding the behavior of Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and help guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate are bright, with ongoing research aimed at expanding its therapeutic applications. Novel derivatives are being designed to improve their efficacy, selectivity, and safety profiles. Furthermore, explorations into combination therapies involving this compound with other drugs are being pursued to address complex diseases more effectively. The versatility of this molecular scaffold makes it a promising candidate for future drug development efforts.

In conclusion, Tert-butyl (4-(methylamino)-5-nitropyridin-2-yl)carbamate (CAS No. 914952-37-7) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. With continued advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in next-generation drug development efforts.